Cas no 2408962-21-8 (6,6-Difluoro-7,8-dihydro-5H-quinoline)

• Product Name: 6,6-Difluoro-7,8-dihydro-5H-quinoline
• CAS No: 2408962-21-8
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 6381993
• PubChem ID: 146081945
• Update Time: 2025-10-28

6,6-Difluoro-7,8-dihydro-5H-quinoline Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluoro-7,8-dihydro-5H-quinoline
• 6,6-difluoro-5,6,7,8-tetrahydroquinoline
• EN300-7463292
• 2408962-21-8

• Inchi： 1S/C9H9F2N/c10-9(11)4-3-8-7(6-9)2-1-5-12-8/h1-2,5H,3-4,6H2
• InChI Key： QYPFNVVVDNTKJP-UHFFFAOYSA-N
• SMILES： FC1(CC2=CC=CN=C2CC1)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 6,6-Difluoro-7,8-dihydro-5H-quinoline

6,6-Difluoro-7,8-dihydro-5H-quinoline: A Comprehensive Overview

6,6-Difluoro-7,8-dihydro-5H-quinoline, also known by its CAS number CAS No. 2408962-21-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at the 1-position. The presence of two fluorine atoms at the 6-position introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 6,6-Difluoro-7,8-dihydro-5H-quinoline involves a series of well-established organic reactions. Typically, the starting material is a quinoline derivative, which undergoes fluorination at the 6-position. This process can be achieved through electrophilic fluorination using reagents such as N-fluoropyridinium salts or other fluorinating agents. The dihydro structure at positions 7 and 8 suggests that the compound may have been subjected to hydrogenation or reduction steps during its synthesis. These modifications not only alter the electronic properties but also influence the compound's solubility and reactivity.

Recent studies have highlighted the potential of 6,6-Difluoro-7,8-dihydro-5H-quinoline in the development of advanced materials. For instance, researchers have explored its use in organic light-emitting diodes (OLEDs) due to its ability to emit light in the visible spectrum when excited by an electric current. The fluorine atoms at the 6-position play a crucial role in tuning the emission wavelength and improving device efficiency. Additionally, this compound has shown promise in photovoltaic applications, where its electron-withdrawing nature enhances charge separation and transport properties.

In terms of biological applications, 6,6-Difluoro-7,8-dihydro-5H-quinoline has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways. The fluorine substituents are believed to enhance bioavailability and stability within biological systems, making it a promising candidate for further drug development.

The structural versatility of CAS No. 2408962-21-8 also makes it an attractive building block for constructing more complex molecules. For example, it can be used as a precursor for synthesizing larger heterocyclic frameworks or for introducing functional groups at specific positions through substitution reactions. This modular approach allows chemists to tailor the properties of the molecule for specific applications.

In conclusion, 6,6-Difluoro-7,8-dihydro-5H-quinoline, with its unique combination of electronic properties and structural flexibility, continues to be a focal point in both academic and industrial research. Its potential applications span across materials science, electronics, and biomedicine, underscoring its importance as a versatile chemical entity.